Cas no 128852-11-9 (3-bromo-1-benzothiophene-2-sulfonyl chloride)

• Product Name: 3-bromo-1-benzothiophene-2-sulfonyl chloride
• CAS No: 128852-11-9
• MF: C₈H₄BrClO₂S₂
• MW: 311.603157997131
• CID: 1224255
• PubChem ID: 15158645
• Update Time: 2025-07-23

3-bromo-1-benzothiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-sulfonyl chloride, 3-bromo-
• 3-bromo-1-benzothiophene-2-sulfonyl chloride
• EN300-1698726
• DTXSID80569307
• 128852-11-9
• SCHEMBL6369758

• Inchi： 1S/C8H4BrClO2S2/c9-7-5-3-1-2-4-6(5)13-8(7)14(10,11)12/h1-4H
• InChI Key： XWBNYRFXRRDTBI-UHFFFAOYSA-N
• SMILES： BrC1=C(S(=O)(=O)Cl)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 309.85246g/mol
• Monoisotopic Mass: 309.85246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.8Ų

Additional information on 3-bromo-1-benzothiophene-2-sulfonyl chloride

Introduction to 3-bromo-1-benzothiophene-2-sulfonyl chloride (CAS No: 128852-11-9)

3-bromo-1-benzothiophene-2-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by its Chemical Abstracts Service (CAS) number 128852-11-9, belongs to the class of sulfonyl chlorides derived from benzothiophene, a heterocyclic aromatic structure. The presence of both bromine and sulfonyl chloride functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

The benzothiophene scaffold is a prominent motif in medicinal chemistry, frequently appearing in bioactive molecules due to its ability to interact with biological targets. The introduction of a bromine atom at the 3-position and a sulfonyl chloride group at the 2-position enhances the reactivity of this scaffold, enabling further functionalization through nucleophilic substitution reactions. This characteristic makes 3-bromo-1-benzothiophene-2-sulfonyl chloride a crucial building block for constructing novel pharmacophores.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from benzothiophene derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The sulfonyl chloride functionality, in particular, is well-known for its utility in drug synthesis, as it can be easily converted into other functional groups such as sulfonamides or carboxylic acids through nucleophilic aromatic substitution or hydrolysis.

One of the most compelling aspects of 3-bromo-1-benzothiophene-2-sulfonyl chloride is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the bromine and sulfonyl chloride groups, researchers can design and synthesize kinase inhibitors that target specific residues on the enzyme's active site. This approach has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.

Another area where 3-bromo-1-benzothiophene-2-sulfonyl chloride has found utility is in the development of antimicrobial agents. The benzothiophene core is known to exhibit antimicrobial properties, and modifications to this scaffold can enhance these effects. The sulfonyl chloride group provides an additional site for derivatization, allowing chemists to fine-tune the antimicrobial activity by introducing various substituents. Recent studies have demonstrated that certain benzothiophene derivatives exhibit potent activity against multidrug-resistant bacteria, making them attractive candidates for new antibiotics.

The synthetic pathways involving 3-bromo-1-benzothiophene-2-sulfonyl chloride are also worth mentioning. The compound can be synthesized through a multi-step process that typically involves bromination of benzothiophene followed by sulfonylation. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yield and selectivity. These methods align with the broader trend in synthetic chemistry towards greener and more efficient processes.

From a computational chemistry perspective, 3-bromo-1-benzothiophene-2-sulfonyl chloride has been studied to understand its electronic properties and reactivity. Density functional theory (DFT) calculations have been used to model the molecule's geometry and optimize its structure. These studies provide valuable insights into how different substituents affect the compound's behavior in chemical reactions. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to predict outcomes before conducting experimental trials.

The pharmacokinetic properties of derivatives derived from 3-bromo-1-benzothiophene-2-sulfonyl chloride are also under investigation. Researchers are exploring how modifications to the molecule can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. This is critical for ensuring that drug candidates are not only effective but also safe and suitable for clinical use. Techniques such as molecular dynamics simulations are being employed to model how these compounds interact with biological membranes and transporters.

In conclusion,3-bromo-1-benzothiophene-2-sulfonyl chloride (CAS No: 128852-11-9) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structure and reactivity make it an indispensable tool for chemists developing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities derived from benzothiophene derivatives,3-bromo-1-benzothiophene-2-sulfonyl chloride will undoubtedly remain at the forefront of medicinal chemistry innovation.